Cas no 1375301-91-9 (2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

2-Cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a boronic ester derivative of pyrimidine, featuring a cyclopropyl substituent at the 2-position and a protected boronate group at the 5-position. The tetramethyl-1,3,2-dioxaborolane moiety enhances stability and solubility, making it suitable for Suzuki-Miyaura cross-coupling reactions in organic synthesis. This compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly for constructing heterocyclic frameworks. Its cyclopropyl group contributes to steric and electronic modulation, potentially improving binding affinity in bioactive molecules. The boronate ester protection minimizes side reactions while maintaining reactivity under appropriate conditions. This reagent is compatible with a range of functional groups, offering versatility in complex molecule synthesis.
2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine structure
1375301-91-9 structure
Product Name:2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
CAS No:1375301-91-9
MF:C13H19BN2O2
MW:246.113163232803
MDL:MFCD12032616
CID:1089695
PubChem ID:45787283
Update Time:2025-07-02

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • 2-(CYCLOPROPYL)PYRIMIDINE-5-BORONIC ACID PINACOL ESTER
    • 2-CYCLOPROPYLPYRIMIDIN-5-YLBORONIC ACID PINACOL ESTER
    • QC-4852
    • S04-0189
    • AK141286
    • DVGWUOHIWJBHKY-UHFFFAOYSA-N
    • MB11609
    • FCH2844919
    • CM10451
    • AM805589
    • AX8281473
    • ST2404381
    • 2-Cyclopropylpyrimidine-5-boronic acid pinacol ester
    • 2-Cyclopropylpyrimidine-5-boronic acid, pinacol ester
    • (2-CYCLOPROPYLPYRIMIDIN-5-YL)BO
    • 2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • 1375301-91-9
    • DTXSID90671662
    • (2-CYCLOPROPYLPYRIMIDIN-5-YL)BORONIC ACID PINACOL ESTER
    • CS-W018913
    • MFCD12032616
    • DB-365026
    • AKOS015919249
    • Pyrimidine, 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • Z3234911044
    • EN300-7390784
    • DS-7248
    • SY108303
    • SCHEMBL14919664
    • A886438
    • MDL： MFCD12032616
    • Inchi： 1S/C13H19BN2O2/c1-12(2)13(3,4)18-14(17-12)10-7-15-11(16-8-10)9-5-6-9/h7-9H,5-6H2,1-4H3
    • InChI Key： DVGWUOHIWJBHKY-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC(C3CC3)=NC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 246.15400
  • Monoisotopic Mass: 246.1539580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2

Experimental Properties

  • Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 44.24000
  • LogP: 1.65320

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Security Information

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 1375301-91-9 95+%
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 1375301-91-9 97%
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A195044-1g
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Chemenu
CM133831-250mg
2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
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Chemenu
CM133831-1g
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 1375301-91-9 95%+
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abcr
AB390951-250 mg
2-Cyclopropylpyrimidine-5-boronic acid, pinacol ester; .
 1375301-91-9
250MG
 €151.10 2023-01-22

2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Suppliers

Amadis Chemical Company Limited
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(CAS:1375301-91-9)2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
Order Number:A886438
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:18
Price ($):178.0/621.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1375301-91-9)2-cyclopropyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
A886438
Purity:99%/99%
Quantity:1g/5g
Price ($):178.0/621.0
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